1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide

• IUPAC Name: 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H26N2O2/c24-14-12-17-8-10-20(11-9-17)22-21(25)19-7-4-13-23(16-19)15-18-5-2-1-3-6-18/h1-3,5-6,8-11,19,24H,4,7,12-16H2,(H,22,25)
• InChI Key: CZBCKOYSNIIAAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CCO
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide, also known as BHPC, is a synthetic compound that belongs to the class of piperidine derivatives. BHPC has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide is not fully understood. However, it has been suggested that 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide exerts its effects by modulating various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-kB pathway. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to exhibit various biochemical and physiological effects. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to reduce oxidative stress, inflammation, and apoptosis. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has also been shown to improve mitochondrial function and increase the expression of various neuroprotective proteins.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has several advantages for lab experiments. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide is a synthetic compound that can be easily synthesized and purified. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide also exhibits potent biological activity, making it an ideal candidate for studying the mechanism of action and therapeutic potential. However, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide also has some limitations for lab experiments. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide is relatively unstable and can degrade over time, making it difficult to store and handle. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide also has limited solubility in aqueous solutions, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide. One potential direction is to further investigate the mechanism of action of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide and its effects on various signaling pathways. Another potential direction is to study the pharmacokinetics and pharmacodynamics of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide in vivo. Additionally, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide could be studied in combination with other compounds to determine its synergistic effects. Overall, the study of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has the potential to lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of benzylpiperidine and 4-(2-hydroxyethyl)phenylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified through various techniques, including chromatography and recrystallization.

Scientific Research Applications

1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been studied for its potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. In Alzheimer's disease, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to improve cognitive function and reduce amyloid-beta accumulation. In Parkinson's disease, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to protect dopaminergic neurons from oxidative stress-induced damage.